4-(4-benzoylbenzoyl)-7-chloro-5-phenyl-4,5-dihydro-1H-benzo[e][1,4]diazepin-2(3H)-one

• IUPAC Name: 4-(4-benzoylbenzoyl)-7-chloro-5-phenyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one
• InChI: InChI=1S/C29H21ClN2O3/c30-23-15-16-25-24(17-23)27(19-7-3-1-4-8-19)32(18-26(33)31-25)29(35)22-13-11-21(12-14-22)28(34)20-9-5-2-6-10-20/h1-17,27H,18H2,(H,31,33)
• InChI Key: WEKZCLYPSWHFDP-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC2=C(C=C(C=C2)Cl)C(N1C(=O)C3=CC=C(C=C3)C(=O)C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C29H21ClN2O3
• Molecular Weight: 480.9 g/mol

Description

The compound is a derivative of benzodiazepine, which is a class of psychoactive drugs. Benzodiazepines are seven-membered heterocyclic compounds with two nitrogen atoms.

Scientific Research Applications

Synthesis and Stereochemistry

• Mechanism and Stereochemistry of Formation : The synthesis of β-lactam derivatives of 2,4-disubstituted-2,3-dihydro-benzo[1,4]diazepines was explored, revealing insights into the mechanism and stereochemistry of formation, based on NMR spectroscopy and X-ray diffraction studies (Wang et al., 2001).
• Efficient Synthesis and Spectral Determination : A method for synthesizing 11-[(o-m- and p-substituted)-phenyl]-8-chloro-3,3-dimethyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-ones was developed, highlighting efficient steps and spectral determination to confirm the structure of the products (Cortéas et al., 2004).

Potential Applications

• Antimicrobial and Anticancer Studies : A series of benzodiazepine derivatives was synthesized and evaluated for antimicrobial and anticancer activities, revealing some compounds with significant efficacy, illustrating the potential pharmaceutical applications of such derivatives (Verma et al., 2015).
• Interaction with Benzodiazepine Receptors : The synthesis and testing of isomeric diazepin-8-ones for their ability to bind to the benzodiazepine receptor were conducted, indicating potential for psychotherapeutic applications based on receptor affinity (Baraldi et al., 1985).

Mechanism of Action

Benzodiazepines work by enhancing the effect of the neurotransmitter gamma-aminobutyric acid (GABA) at the GABA_A receptor, resulting in sedative, hypnotic (sleep-inducing), anxiolytic (anti-anxiety), anticonvulsant, and muscle relaxant properties.

Safety and Hazards

Benzodiazepines are generally safe for short-term use, but long-term use can lead to tolerance, dependence, and other adverse effects.